2-(n-3-Chlorobenzoyl)amino-5-nitropyrimidine

• Molecular Formula: C11H7ClN4O3
• Molecular Weight: 278.65 g/mol
• IUPAC Name: 3-chloro-N-(5-nitropyrimidin-2-yl)benzamide
• InChI: InChI=1S/C11H7ClN4O3/c12-8-3-1-2-7(4-8)10(17)15-11-13-5-9(6-14-11)16(18)19/h1-6H,(H,13,14,15,17)
• InChI Key: YMNWXOZZVDMHEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NC2=NC=C(C=N2)[N+](=O)[O-]

Description

2-(n-3-Chlorobenzoyl)amino-5-nitropyrimidine is a useful research compound. Its molecular formula is C11H7ClN4O3 and its molecular weight is 278.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triphosgene (5.63 g, 19 mmol) was added to an ice cold solution of 3-chlorobenzoic acid (17.76 g, 114 mmol) and triethylamine (16 ml, 114 mmol) in ethyl acetate (250 ml). The reaction was stirred for 15 min then 1 hour at ambient temperature. The mixture was filtered to remove triethylamine hydrochloride then concentrated in vacuo. Diphenyl ether (16 g) and 2-amino-5-nitropyrimidine (4 g, 28.6 mmol) were added, mixed and heated 20 hours at 150° C. The mixture was cooled and diluted with diethylether (100 ml). Collected of the solid by suction filtration yielded, 2-(N-3-chlorobenzoyl)amino-5-nitropyrimidine (7.94 g, 100% yield) as a beige solid: